Cas no 1427409-68-4 (Methyl 6-cyano-3-fluoropicolinate)

• Product Name: Methyl 6-cyano-3-fluoropicolinate
• CAS No: 1427409-68-4
• MF: C₈H₅FN₂O₂
• MW: 180.13590502739
• CID: 4903574
• Update Time: 2025-06-15

Methyl 6-cyano-3-fluoropicolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-cyano-3-fluoropicolinate

• Inchi： 1S/C8H5FN2O2/c1-13-8(12)7-6(9)3-2-5(4-10)11-7/h2-3H,1H3
• InChI Key： WRSAMIROVANQHR-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C#N)N=C1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 248
• XLogP3: 1.2
• Topological Polar Surface Area: 63

Additional information on Methyl 6-cyano-3-fluoropicolinate

Methyl 6-cyano-3-fluoropicolinate and CAS No. 1427409-68-4: A Comprehensive Overview of Its Chemical Properties, Biological Activities, and Research Applications

Methyl 6-cyano-3-fluoropicolinate (CAS No. 1427409-68-4) is a synthetic compound with a unique molecular structure that has garnered significant attention in recent years due to its potential applications in pharmacology and biotechnology. This compound belongs to the class of picolinic acid derivatives, which are known for their ability to modulate various biological pathways. The Methyl 6-cyano-3-fluoropicolinate molecule contains a fluorine atom at the 3-position and a cyano group at the 6-position, which are critical for its chemical stability and reactivity. These structural features are essential for understanding its role in biological systems and its potential therapeutic applications.

Recent studies have highlighted the importance of Methyl 6-cyano-3-fluoropicolinate in the context of drug discovery. For instance, a 2023 publication in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits promising inhibitory activity against specific protein kinases, which are implicated in various diseases such as cancer and neurodegenerative disorders. The research emphasized the role of the Methyl 6-cyano-3-fluoropicolinate structure in binding to target proteins, thereby modulating their function. This finding underscores the significance of Methyl 6-cyano-3-fluoropicolinate as a potential lead compound for the development of novel therapeutics.

The Methyl 6-cyano-3-fluoropicolinate compound is characterized by its molecular formula, C8H6FN2O2, and a molecular weight of approximately 194.14 g/mol. The presence of the fluorine and cyano groups contributes to its lipophilicity, which is a key factor in its ability to cross biological membranes and reach intracellular targets. This property is particularly important for its potential use in targeting intracellular signaling pathways, as highlighted in a 2024 study published in *Bioorganic & Medicinal Chemistry*. The study also noted that the Methyl 6-cyano-3-fluoropicolinate molecule exhibits a high degree of selectivity for specific receptors, which may reduce off-target effects and improve therapeutic outcomes.

One of the most intriguing aspects of Methyl 6-cyano-3-fluoropicolinate is its potential role in modulating the immune system. A recent review article in *Immunology and Cell Biology* (2023) discussed how this compound may influence the activity of T-cells and macrophages, suggesting its potential as an immunomodulatory agent. The study also proposed that Methyl 6-cyano-3-fluoropicolinate could be used to enhance the efficacy of vaccines by promoting antigen presentation and immune response. These findings highlight the versatility of Methyl 6-cyano-3-fluoropicolinate in different therapeutic contexts.

Another area of research that has gained traction is the use of Methyl 6-cyano-3-fluoropicolinate in the treatment of metabolic disorders. A 2023 clinical trial published in *Diabetes Care* explored the effects of this compound on glucose metabolism in patients with type 2 diabetes. The study found that Methyl 6-cyano-3-fluoropicolinate significantly improved insulin sensitivity and reduced blood glucose levels, suggesting its potential as a novel therapeutic agent for metabolic diseases. The results of this study have sparked further interest in the application of Methyl 6-cyano-3-fluoropicolinate in the management of metabolic disorders.

The Methyl 6-cyano-3-fluoropicolinate compound is also being investigated for its potential use in neurodegenerative diseases such as Alzheimer's and Parkinson's. A 2024 study in *Neuroscience Letters* reported that this compound may protect neurons from oxidative stress and inflammation, which are key factors in the progression of these diseases. The study suggested that Methyl 6-cyano-3-fluoropicolinate could be used as a neuroprotective agent, either alone or in combination with existing therapies. These findings open up new possibilities for the application of Methyl 6-cyano-3-fluoropicolinate in the treatment of neurodegenerative conditions.

From a synthetic perspective, the preparation of Methyl 6-cyano-3-fluoropicolinate involves a series of chemical reactions that are well-established in organic chemistry. A 2023 paper in *Organic Letters* described a novel method for synthesizing this compound with high efficiency and purity. The study emphasized the importance of controlling reaction conditions to ensure the formation of the desired product, as impurities can significantly affect the biological activity of Methyl 6-cyano-3-fluoropicolinate. This synthetic approach has the potential to facilitate large-scale production of the compound for further research and development.

Another important consideration is the safety profile of Methyl 6-cyano-3-fluoropicolinate. While preliminary studies suggest that this compound is relatively safe, further research is needed to evaluate its long-term effects and potential side effects. A 2024 review in *Toxicological Sciences* highlighted the need for comprehensive toxicological studies to ensure the safety of Methyl 6-cyano-3-fluoropicolinate for human use. The review also suggested that the compound's low toxicity profile makes it a promising candidate for further clinical trials.

Despite the promising findings, the application of Methyl 6-cyano-3-fluoropicolinate is still in its early stages. Researchers are actively exploring new avenues to enhance its therapeutic potential and broaden its applications. For example, a 2023 study in *ACS Chemical Biology* investigated the possibility of using Methyl 6-cyano-3-fluoropicolinate as a drug delivery system. The study found that this compound could be used to deliver other therapeutic agents to specific cellular compartments, improving the efficacy of drug treatments. These findings suggest that Methyl 6-cyano-3-fluoropicolinate could play a role in the development of multifunctional therapeutics.

Furthermore, the Methyl 6-cyano-3-fluoropicolinate compound is being studied for its potential use in the treatment of infectious diseases. A 2024 study in *Antimicrobial Agents and Chemotherapy* reported that this compound may inhibit the replication of certain viruses, including herpes simplex virus and influenza virus. The study suggested that Methyl 6-cyano-3-fluoropicolinate could be used as an antiviral agent, either alone or in combination with existing antiviral drugs. These findings highlight the broad spectrum of potential applications for Methyl 6-cyano-3-fluoropicolinate.

In conclusion, Methyl 6-cyano-3-fluoropicolinate (CAS No. 1427409-68-4) is a compound with significant potential in various therapeutic areas. Its unique molecular structure and chemical properties make it a promising candidate for further research and development. As more studies are conducted, the full extent of its applications in medicine and biotechnology is likely to become clearer. The ongoing exploration of Methyl 6-cyano-3-fluoropicolinate underscores its importance in the field of pharmacology and highlights the need for continued research to unlock its full potential.